molecular formula C10H12Cl5N2O2P B072963 Phosphorodiamidic acid, tetramethyl-, pentachlorophenyl ester CAS No. 1440-97-7

Phosphorodiamidic acid, tetramethyl-, pentachlorophenyl ester

Cat. No.: B072963
CAS No.: 1440-97-7
M. Wt: 400.4 g/mol
InChI Key: RBBJXBKKZWSEHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phosphorodiamidic acid, tetramethyl-, pentachlorophenyl ester is a useful research compound. Its molecular formula is C10H12Cl5N2O2P and its molecular weight is 400.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

1440-97-7

Molecular Formula

C10H12Cl5N2O2P

Molecular Weight

400.4 g/mol

IUPAC Name

N-[dimethylamino-(2,3,4,5,6-pentachlorophenoxy)phosphoryl]-N-methylmethanamine

InChI

InChI=1S/C10H12Cl5N2O2P/c1-16(2)20(18,17(3)4)19-10-8(14)6(12)5(11)7(13)9(10)15/h1-4H3

InChI Key

RBBJXBKKZWSEHR-UHFFFAOYSA-N

SMILES

CN(C)P(=O)(N(C)C)OC1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl

Canonical SMILES

CN(C)P(=O)(N(C)C)OC1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl

Key on ui other cas no.

1440-97-7

Pictograms

Irritant

Origin of Product

United States

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